Cas no 1804496-73-8 (2-Fluoro-5-iodoisonicotinic acid)

• Product Name: 2-Fluoro-5-iodoisonicotinic acid
• CAS No: 1804496-73-8
• MF: C₆H₃FINO₂
• MW: 266.996397256851
• CID: 4905812
• PubChem ID: 131116929
• Update Time: 2025-07-20

2-Fluoro-5-iodoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodoisonicotinic acid

• Inchi： 1S/C6H3FINO2/c7-5-1-3(6(10)11)4(8)2-9-5/h1-2H,(H,10,11)
• InChI Key： JZTABGNYAQWALS-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-5-iodoisonicotinic acid

Comprehensive Overview of 2-Fluoro-5-iodoisonicotinic acid (CAS No. 1804496-73-8): Properties, Applications, and Research Insights

2-Fluoro-5-iodoisonicotinic acid (CAS No. 1804496-73-8) is a halogenated derivative of isonicotinic acid, featuring both fluorine and iodine substituents on its pyridine ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential as a building block for drug discovery and material science. Its molecular formula, C₆H₃FINO₂, highlights its versatility in synthetic chemistry, particularly in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination.

In recent years, the demand for halogenated heterocycles such as 2-Fluoro-5-iodoisonicotinic acid has surged, driven by their role in designing targeted therapies and small-molecule inhibitors. Researchers frequently search for "fluorinated pyridine derivatives" or "iodo-substituted carboxylic acids" to explore their applications in medicinal chemistry. This compound’s dual functional groups (carboxylic acid and halogens) make it a valuable intermediate for modifying pharmacokinetic properties, such as bioavailability and metabolic stability.

From an industrial perspective, 2-Fluoro-5-iodoisonicotinic acid is often discussed alongside trends like "green chemistry" and "sustainable synthesis." Laboratories prioritize efficient halogenation methods to minimize waste, aligning with global ESG (Environmental, Social, and Governance) goals. Its CAS No. 1804496-73-8 is frequently queried in databases like Reaxys or SciFinder for patent reviews, reflecting its relevance in intellectual property related to anticancer agents and antiviral compounds.

The compound’s physicochemical properties—such as solubility in polar solvents (DMSO, methanol) and melting point—are critical for formulation scientists. Analytical techniques like HPLC purification and NMR spectroscopy are commonly employed to ensure purity, a topic often searched by quality control professionals. Additionally, its stability under various pH conditions makes it suitable for prodrug development, a hotspot in precision medicine research.

Emerging studies link 2-Fluoro-5-iodoisonicotinic acid to innovations in PET imaging (Positron Emission Tomography), where fluorine-18 isotopes are used as radiotracers. This aligns with growing interest in "theranostic applications"—a fusion of therapy and diagnostics. The iodine moiety further enables radio-labeling for targeted drug delivery, a trending topic in oncology research.

In summary, 2-Fluoro-5-iodoisonicotinic acid (CAS No. 1804496-73-8) exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. Its applications span from bioconjugation to catalysis, addressing key challenges in life sciences and industrial chemistry. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in high-value chemical innovation.